Cas no 885269-76-1 (Ethyl 3-(1h-indazol-3-yl)-3-oxo-propionate)

• Product Name: Ethyl 3-(1h-indazol-3-yl)-3-oxo-propionate
• CAS No: 885269-76-1
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD04114375
• CID: 993133
• PubChem ID: 40430224
• Update Time: 2025-10-28

Ethyl 3-(1h-indazol-3-yl)-3-oxo-propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(1H-indazol-3-yl)-3-oxopropanoate
• 3-(1H-INDAZOL-3-YL)-3-OXO-PROPIONIC ACID ETHYL ESTER
• Ethyl 3-(1H-indazol-3-yl)-3-oxo-propionate
• Ethyl β-oxo-1H-indazole-3-propanoate (ACI)
• CS-0317008
• MFCD04114375
• SCHEMBL18322305
• DTXSID10654396
• DB-077336
• AKOS016009790
• 885269-76-1
• Ethyl3-(1H-indazol-3-yl)-3-oxopropanoate
• AB18182
• AS-39934
• Ethyl 3-(1h-indazol-3-yl)-3-oxo-propionate

• MDL： MFCD04114375
• Inchi： 1S/C12H12N2O3/c1-2-17-11(16)7-10(15)12-8-5-3-4-6-9(8)13-14-12/h3-6H,2,7H2,1H3,(H,13,14)
• InChI Key： LSZUCPNJYGQKPA-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C2C(=CC=CC=2)NN=1)=O)OCC

Computed Properties

• Exact Mass: 232.08500
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 72.05000
• LogP: 1.69880

Additional information on Ethyl 3-(1h-indazol-3-yl)-3-oxo-propionate

Research Brief on Ethyl 3-(1H-indazol-3-yl)-3-oxo-propionate (CAS: 885269-76-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-(1H-indazol-3-yl)-3-oxo-propionate (CAS: 885269-76-1) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its role as a key building block for the synthesis of bioactive molecules, particularly those targeting kinase inhibition and cancer therapeutics. This research brief consolidates the latest findings on this compound, focusing on its synthetic utility, biological activity, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 3-(1H-indazol-3-yl)-3-oxo-propionate as a precursor in the synthesis of novel indazole-based kinase inhibitors. The research team developed a series of derivatives showing potent inhibitory activity against FGFR (fibroblast growth factor receptor) kinases, which are implicated in various cancers. The compound's keto-ester functionality was found to be crucial for maintaining the optimal spatial orientation of pharmacophores in the target molecules.

In the field of antimicrobial research, a 2024 paper in Bioorganic Chemistry reported the incorporation of this indazole derivative into hybrid molecules with significant activity against drug-resistant bacterial strains. The study revealed that the compound's structure allows for effective conjugation with other pharmacophores while maintaining favorable pharmacokinetic properties. Molecular docking studies suggested that these hybrids might interfere with bacterial DNA gyrase, providing a potential mechanism of action.

Recent advances in synthetic methodology have improved the production efficiency of Ethyl 3-(1H-indazol-3-yl)-3-oxo-propionate. A 2023 patent (WO2023156789) describes an optimized one-pot synthesis route with higher yields (82-85%) compared to traditional methods. This development is particularly significant for scaling up production while maintaining the compound's high purity, which is critical for pharmaceutical applications.

Pharmacokinetic studies published in early 2024 have provided new insights into the metabolic fate of this compound. Using advanced LC-MS techniques, researchers identified three primary metabolites in human liver microsome assays. Interestingly, the ethyl ester group was found to undergo rapid hydrolysis in vivo, suggesting that prodrug strategies might be necessary for certain therapeutic applications of derivatives based on this scaffold.

The compound has also shown promise in materials science applications. A recent study in ACS Applied Materials & Interfaces (2024) demonstrated its utility as a building block for fluorescent probes. When incorporated into specific molecular architectures, derivatives of Ethyl 3-(1H-indazol-3-yl)-3-oxo-propionate exhibited strong solvatochromic behavior, making them potentially useful for bioimaging applications.

Ongoing clinical trials (as of Q2 2024) are investigating several drug candidates derived from this indazole scaffold, particularly in oncology indications. While specific trial data remain proprietary, preliminary reports suggest favorable safety profiles for these compounds. The versatility of Ethyl 3-(1H-indazol-3-yl)-3-oxo-propionate as a synthetic intermediate continues to drive innovation across multiple therapeutic areas.

Future research directions are likely to focus on expanding the structural diversity of derivatives and exploring new biological targets. Computational chemistry approaches, including AI-assisted drug design, are being increasingly applied to optimize compounds based on this scaffold. The combination of established synthetic accessibility and emerging biological activities positions Ethyl 3-(1H-indazol-3-yl)-3-oxo-propionate as a valuable tool in modern drug discovery pipelines.